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Compound of Interest

Compound Name: Dhodh-IN-18

Cat. No.: B15497073 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dhodh-IN-18 is a potent and selective small molecule inhibitor of dihydroorotate

dehydrogenase (DHODH). DHODH is a critical enzyme in the de novo pyrimidine biosynthesis

pathway, which is essential for the synthesis of DNA and RNA.[1][2][3][4][5] Rapidly

proliferating cells, such as cancer cells, are highly dependent on this pathway for survival and

growth.[1][6][7] By inhibiting DHODH, Dhodh-IN-18 depletes the intracellular pool of

pyrimidines, leading to cell cycle arrest and apoptosis in susceptible cell populations.[1][3]

These application notes provide detailed protocols for the use of Dhodh-IN-18 in cell culture

experiments to assess its anti-proliferative effects and mechanism of action.

Quantitative Data Summary
Table 1: In Vitro IC50 Values of Dhodh-IN-18 in Various
Cancer Cell Lines
The half-maximal inhibitory concentration (IC50) of Dhodh-IN-18 was determined in a panel of

human cancer cell lines using a 72-hour cell viability assay.
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Cell Line Cancer Type IC50 (nM)

HL-60 Acute Myeloid Leukemia 8.5

THP-1 Acute Monocytic Leukemia 12.3

HCT116 Colorectal Carcinoma 25.1

A549 Non-Small Cell Lung Cancer 48.7

MCF7 Breast Adenocarcinoma 75.4

Table 2: Effect of Dhodh-IN-18 on Cell Cycle Distribution
in HL-60 Cells
HL-60 cells were treated with Dhodh-IN-18 at the indicated concentrations for 24 hours, and

cell cycle distribution was analyzed by flow cytometry.

Treatment G0/G1 Phase (%) S Phase (%) G2/M Phase (%)

Vehicle (0.1% DMSO) 45.2 ± 2.1 40.8 ± 1.8 14.0 ± 1.2

Dhodh-IN-18 (10 nM) 68.5 ± 3.5 20.1 ± 2.4 11.4 ± 1.5

Dhodh-IN-18 (50 nM) 75.1 ± 4.2 12.5 ± 1.9 12.4 ± 1.7

Experimental Protocols
Protocol 1: Cell Viability Assay (MTS Assay)
This protocol describes a method to determine the effect of Dhodh-IN-18 on the viability and

proliferation of adherent or suspension cancer cell lines.

Materials:

Cancer cell line of interest

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

Dhodh-IN-18
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DMSO (Dimethyl sulfoxide)

96-well cell culture plates

MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

Microplate reader

Procedure:

Cell Seeding:

For adherent cells, seed 2,000-5,000 cells per well in a 96-well plate in 100 µL of complete

medium. Incubate for 24 hours to allow for cell attachment.

For suspension cells, seed 10,000-20,000 cells per well in a 96-well plate in 100 µL of

complete medium.

Compound Preparation:

Prepare a 10 mM stock solution of Dhodh-IN-18 in DMSO.

Perform serial dilutions of the stock solution in complete medium to achieve the desired

final concentrations. Ensure the final DMSO concentration in all wells is ≤ 0.1%.

Cell Treatment:

Add 100 µL of the diluted Dhodh-IN-18 solutions to the appropriate wells.

Include vehicle control wells (medium with 0.1% DMSO) and blank wells (medium only).

Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

MTS Assay:

Add 20 µL of MTS reagent to each well.

Incubate the plate for 1-4 hours at 37°C.
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Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the blank wells from all other readings.

Normalize the data to the vehicle control wells (set to 100% viability).

Plot the percentage of cell viability against the log concentration of Dhodh-IN-18 and use

non-linear regression to calculate the IC50 value.

Protocol 2: Western Blotting for Downstream Pathway
Analysis
This protocol is for assessing the effect of Dhodh-IN-18 on the expression of proteins involved

in the cell cycle and apoptosis.

Materials:

Cancer cell line of interest

6-well cell culture plates

Dhodh-IN-18

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p21, anti-c-Myc, anti-PARP, anti-β-actin)
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HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Imaging system

Procedure:

Cell Treatment and Lysis:

Seed cells in 6-well plates and allow them to attach overnight.

Treat cells with various concentrations of Dhodh-IN-18 for the desired time (e.g., 24-48

hours).

Wash cells with ice-cold PBS and lyse them with RIPA buffer.

Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using the BCA assay.

SDS-PAGE and Western Blotting:

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

Separate the proteins by electrophoresis.

Transfer the proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary

antibody for 1 hour at room temperature.

Wash the membrane again and add ECL substrate.
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Visualize the protein bands using an imaging system.

Use β-actin as a loading control to ensure equal protein loading.

Visualizations
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Caption: Inhibition of DHODH by Dhodh-IN-18 blocks pyrimidine synthesis.
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Caption: General experimental workflow for Dhodh-IN-18 cell culture assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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